Cas no 1501455-04-4 (3-(thian-3-yl)pyrrolidine)

• Product Name: 3-(thian-3-yl)pyrrolidine
• CAS No: 1501455-04-4
• MF: C₉H₁₇NS
• MW: 171.302981138229
• CID: 6169685
• PubChem ID: 82598453
• Update Time: 2025-06-20

3-(thian-3-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(thian-3-yl)pyrrolidine
• 1501455-04-4
• EN300-1728934

• Inchi： 1S/C9H17NS/c1-2-9(7-11-5-1)8-3-4-10-6-8/h8-10H,1-7H2
• InChI Key： WLSKLQZHHHSZSI-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C1CNCC1

Computed Properties

• Exact Mass: 171.10817072g/mol
• Monoisotopic Mass: 171.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(thian-3-yl)pyrrolidine

Introduction to 3-(thian-3-yl)pyrrolidine (CAS No. 1501455-04-4)

3-(thian-3-yl)pyrrolidine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This heterocyclic compound, identified by the CAS number 1501455-04-4, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of 3-(thian-3-yl)pyrrolidine incorporates both pyrrolidine and thiazole moieties, which are known for their diverse biological activities and role in medicinal chemistry.

The compound's significance is further underscored by its utility as a building block in the synthesis of more complex molecules. In recent years, advancements in synthetic methodologies have enabled the efficient preparation of 3-(thian-3-yl)pyrrolidine, making it a valuable asset for researchers exploring novel therapeutic agents. The presence of the thiazole ring, a sulfur-containing heterocycle, contributes to the compound's reactivity and versatility, allowing for modifications that can fine-tune its pharmacological properties.

Recent studies have highlighted the potential of 3-(thian-3-yl)pyrrolidine in addressing various therapeutic challenges. For instance, research has demonstrated its role in developing inhibitors targeting specific enzymatic pathways involved in inflammation and cancer. The compound's ability to interact with biological targets at the molecular level makes it a promising candidate for further investigation. Additionally, its structural features suggest applications in the design of drugs with improved pharmacokinetic profiles.

The synthesis of 3-(thian-3-yl)pyrrolidine has been optimized through various approaches, including cyclization reactions and cross-coupling techniques. These methods have not only improved yield but also allowed for the introduction of functional groups that enhance biological activity. The compound's stability under different conditions has been a key factor in its adoption for pharmaceutical applications. Furthermore, its solubility characteristics make it suitable for formulation into various drug delivery systems.

In the realm of medicinal chemistry, 3-(thian-3-yl)pyrrolidine has been explored for its potential as an intermediate in the synthesis of bioactive molecules. Its incorporation into larger scaffolds has led to the discovery of novel compounds with therapeutic potential. For example, derivatives of this compound have shown promise in preclinical studies as modulators of neurotransmitter receptors, which could have implications for treating neurological disorders.

The compound's interaction with biological targets has been a focus of computational studies, where molecular modeling techniques have been employed to understand its binding mechanisms. These studies have provided insights into how 3-(thian-3-yl)pyrrolidine can be optimized for better efficacy and reduced side effects. The integration of experimental data with computational predictions has been crucial in guiding the development of new derivatives.

From a synthetic perspective, 3-(thian-3-yl)pyrrolidine serves as a versatile precursor for more complex molecules. Its reactivity allows for the introduction of diverse functional groups, enabling chemists to tailor its properties for specific applications. This flexibility has made it a preferred choice for researchers engaged in drug discovery programs aimed at addressing unmet medical needs.

The growing interest in heterocyclic compounds like 3-(thian-3-yl)pyrrolidine reflects their importance in modern drug design. These molecules often exhibit unique biological activities that are not easily replicated by simpler structures. As such, they continue to be a cornerstone of pharmaceutical innovation. The compound's potential extends beyond traditional therapeutic areas, with emerging research suggesting applications in materials science and biotechnology.

In conclusion, 3-(thian-3-yl)pyrrolidine (CAS No. 1501455-04-4) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its structural features, synthetic accessibility, and biological activity make it a valuable tool for researchers developing new drugs and therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play an increasingly important role in addressing complex medical challenges.